Cas no 672293-59-3 (4-(thiophen-3-yl)methylpiperidine)
4-(thiophen-3-yl)methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-(3-thienylmethyl)-
- 4-(thiophen-3-yl)methylpiperidine
- NJWROYCJMWCXFX-UHFFFAOYSA-N
- DB-379679
- EN300-1840258
- 4-[(thiophen-3-yl)methyl]piperidine
- 4-thiophen-3-ylmethyl-piperidine
- SCHEMBL4506674
- 672293-59-3
- 4-(3-Thienylmethyl)piperidine
-
- Inchi: 1S/C10H15NS/c1-4-11-5-2-9(1)7-10-3-6-12-8-10/h3,6,8-9,11H,1-2,4-5,7H2
- InChI Key: NJWROYCJMWCXFX-UHFFFAOYSA-N
- SMILES: N1CCC(CC2C=CSC=2)CC1
Computed Properties
- Exact Mass: 181.09252066Da
- Monoisotopic Mass: 181.09252066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.3Ų
4-(thiophen-3-yl)methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840258-0.05g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1840258-0.1g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1840258-0.25g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1840258-0.5g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1840258-1.0g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1840258-2.5g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1840258-5.0g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1840258-10.0g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1840258-1g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1840258-5g |
4-[(thiophen-3-yl)methyl]piperidine |
672293-59-3 | 5g |
$3687.0 | 2023-09-19 |
4-(thiophen-3-yl)methylpiperidine Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 4-(thiophen-3-yl)methylpiperidine
Exploring the Properties and Applications of 4-(thiophen-3-yl)methylpiperidine (CAS No. 672293-59-3)
In the realm of organic chemistry and pharmaceutical research, 4-(thiophen-3-yl)methylpiperidine (CAS No. 672293-59-3) has emerged as a compound of significant interest. This heterocyclic molecule, which combines a piperidine ring with a thiophene moiety, exhibits unique structural and electronic properties that make it valuable for various applications. Researchers and industry professionals are increasingly focusing on this compound due to its potential in drug discovery, material science, and agrochemical development.
The molecular structure of 4-(thiophen-3-yl)methylpiperidine features a thiophene ring attached to a methylpiperidine group, creating a hybrid system with interesting reactivity. The presence of the thiophene ring introduces aromaticity and electron-rich characteristics, while the piperidine moiety contributes basicity and conformational flexibility. This combination has led to investigations into its use as a building block for more complex molecules, particularly in the design of bioactive compounds.
Recent trends in chemical research highlight a growing demand for novel heterocyclic compounds like 4-(thiophen-3-yl)methylpiperidine. Searches for "thiophene derivatives in drug discovery" and "piperidine-based pharmaceuticals" have surged, reflecting the scientific community's interest in these structural motifs. The compound's potential as a precursor for central nervous system (CNS) active agents has been particularly noteworthy, with studies exploring its role in modulating neurotransmitter systems.
Synthetic approaches to 4-(thiophen-3-yl)methylpiperidine typically involve the coupling of 3-thiophenemethanol with appropriately protected piperidine derivatives. Optimization of these synthetic routes has become a hot topic, as evidenced by frequent searches for "efficient synthesis of thiophene-piperidine hybrids" and "green chemistry approaches to heterocyclic compounds." The development of catalytic methods for constructing such molecular frameworks aligns with the pharmaceutical industry's push toward more sustainable manufacturing processes.
From an analytical perspective, characterization of 4-(thiophen-3-yl)methylpiperidine presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to study its molecular properties. The compound's spectral features, particularly the distinctive patterns arising from the thiophene and piperidine moieties, serve as valuable teaching examples in organic spectroscopy courses.
The potential applications of 4-(thiophen-3-yl)methylpiperidine extend beyond pharmaceuticals. Materials scientists have investigated its use in organic electronic devices, where the thiophene component can contribute to charge transport properties. Searches for "thiophene-containing materials for OLEDs" and "heterocyclic compounds in organic semiconductors" reflect this growing interdisciplinary interest. The compound's modular structure allows for systematic variation, enabling structure-property relationship studies in material science applications.
In the context of drug discovery, 4-(thiophen-3-yl)methylpiperidine serves as a versatile scaffold. Medicinal chemists frequently search for "privileged structures in lead optimization" and "bioisosteric replacement strategies" - areas where this compound shows particular promise. The piperidine ring can mimic various bioactive conformations, while the thiophene group offers opportunities for further functionalization and property modulation.
Recent advances in computational chemistry have facilitated virtual screening of compounds like 4-(thiophen-3-yl)methylpiperidine. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses have become increasingly important, as indicated by rising searches for "in silico prediction of heterocyclic compound activity." These computational approaches help researchers prioritize synthetic targets and understand the compound's potential interactions with biological targets.
The stability and formulation considerations of 4-(thiophen-3-yl)methylpiperidine represent another area of active research. Formulation scientists frequently investigate "salt selection for basic nitrogen compounds" and "improving solubility of heterocyclic APIs" - challenges relevant to this compound. The basic nature of the piperidine nitrogen offers opportunities for salt formation, which can significantly impact the compound's physicochemical properties and bioavailability.
From a regulatory perspective, the safety profile of 4-(thiophen-3-yl)methylpiperidine continues to be evaluated through standard toxicological studies. While not classified as hazardous under current regulations, proper handling procedures remain essential, as with all chemical substances. The compound's environmental fate and biodegradation pathways are also subjects of ongoing investigation, particularly in light of increasing focus on green chemistry principles.
Looking to the future, 4-(thiophen-3-yl)methylpiperidine is poised to play an important role in multiple scientific domains. Its structural features align well with current trends in fragment-based drug discovery and the design of targeted covalent inhibitors. As research into thiophene-containing pharmacophores and sp3-rich drug candidates continues to expand, this compound will likely serve as a valuable tool for chemical biology and medicinal chemistry research.
For researchers seeking to work with 4-(thiophen-3-yl)methylpiperidine, proper characterization and purity assessment are crucial. Analytical methods such as HPLC purity determination and water content analysis should be performed to ensure reliable experimental results. The compound's stability under various storage conditions should also be considered when planning long-term studies or storage.
In conclusion, 4-(thiophen-3-yl)methylpiperidine (CAS No. 672293-59-3) represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of thiophene and piperidine structural elements continues to inspire research across multiple disciplines, from pharmaceutical development to materials science. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound will undoubtedly remain at the forefront of chemical innovation.
672293-59-3 (4-(thiophen-3-yl)methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)